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Compound of Interest

Compound Name: NC 2300

Cat. No.: B1682202

For researchers, scientists, and drug development professionals demanding precision and
reliability in Total Organic Carbon (TOC) and Total Nitrogen (TNb) analysis, the Analytik Jena
multi N/C 2300 series offers a robust and versatile solution. This guide provides a
comprehensive overview of the instrument's specifications, experimental protocols, and core
technologies, empowering users to maximize its analytical capabilities. The multi N/C 2300 is
particularly adept at handling particle-rich and small-volume samples, making it a valuable tool
in environmental monitoring, pharmaceutical quality control, and diverse research applications.

[1][2]

Core Principles and Technology

The multi N/C 2300 operates on the principle of high-temperature catalytic combustion.[3][4]
Liquid or solid samples are introduced into a high-temperature furnace (up to 950°C) where
organic compounds are completely oxidized to carbon dioxide (CO2) in the presence of a
catalyst.[3] The resulting CO2 is then detected by a highly sensitive, wide-range Focus
Radiation Non-Dispersive Infrared (NDIR) detector.[1][5] For total nitrogen analysis, nitrogen-
containing compounds are converted to nitrogen oxides, which are subsequently detected by
either a chemiluminescence detector (CLD) or an electrochemical detector (ChD).[1][3]

A key feature of the multi N/C 2300 is its septum-free direct injection system, which allows for
the analysis of particle-containing samples without the risk of blockage or carryover.[1][2] This,
combined with a microliter syringe, enables precise dosing of sample volumes ranging from 10
to 500 pL.[2][3]
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Quantitative Specifications

The following tables summarize the key performance specifications of the multi N/C 2300

series.
Parameter Specification

) ) o Catalytic high-temperature combustion (up to
Digestion Principle

950°C)[3]

Sample Introduction Septum-free direct injection[1]

Injection Volume 10 - 500 pL[3]

Analysis Time 3 - 5 minutes[1][6]

Gas Supply Oxygen 4.5 or synthetic air (CO2 <1 ppm,
hydrocarbons <0.5 ppm)[1][6]

Dimensions (W x D x H) 513 x 547 x 464 mm|[3]

Weight (Basic Device) 21 kg|[3]

Table 2: TOC Analysis Performance

Parameter Specification

Detector Focus Radiation NDIR[1][5]

Measurement Range 0 - 30,000 mg/L TOCJ1][3]

Detection Limit 50 pg/L[1]

Precision (RSD) 1-2%[1]

Parameters Measured TC, TIC, TOC, DOC, NPOC, NPOCplus[1]

Table 3: TNb Analysis Performance
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Chemiluminescence Electrochemical Detector
Parameter

Detector (CLD) (ChD)
Measurement Range 0 - 200 mg/L[3] 0 - 100 mg/L[3]
Precision (RSD) 2-3% 2-3%

Experimental Workflow and Protocols

The analytical process of the multi N/C 2300 follows a streamlined workflow, from sample
preparation to data analysis. The instrument's software, multiwin pro, provides intuitive control
and data evaluation, with features like automatic calibration and result reporting.[1][3]

Click to download full resolution via product page

General experimental workflow for the multi N/C 2300.

Standard Operating Procedure Outline

A typical experimental protocol for TOC analysis using the multi N/C 2300 involves the
following steps. This procedure is based on established international standards with which the
instrument complies, such as ISO 20236, EN 1484, and ASTM D7573.[1][7]

 Instrument Preparation and Calibration:

o Ensure the carrier gas supply (Oxygen 4.5 or synthetic air) meets the purity requirements.

[1](6]

o Perform a system leak test using the multiwin pro software.
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o Calibrate the instrument using certified standard solutions of potassium hydrogen
phthalate for TOC and a suitable nitrogen standard for TNb. The "Easy Cal" function
allows for multi-point calibration from a single stock solution.[1]

e Sample Preparation:

o For liquid samples, ensure they are homogeneous. If necessary, use the magnetic stirring
capabilities of the autosampler.[1]

o For Non-Purgeable Organic Carbon (NPOC) analysis, samples are automatically acidified
and purged by the autosampler to remove inorganic carbon.[1]

o For solid samples, weigh an appropriate amount (up to 3 g) into a ceramic boat. No
complex sample preparation like milling is typically required.[1][2]

e Sequence Setup and Execution:

o Set up the measurement sequence in the multiwin pro software, defining sample IDs,
measurement methods (TOC, NPOC, TNb), and the number of replicates.

o Place the prepared sample vials or boats in the appropriate autosampler rack.
o Start the automated analysis sequence.
o Data Analysis and Reporting:

o The multiWin pro software automatically calculates the concentration of the target analytes
based on the calibration.

o Review the results, including statistical data such as mean and relative standard deviation.

o Generate a comprehensive report in various formats (e.g., PDF, CSV). The software also
offers conversion functions to estimate parameters like Chemical Oxygen Demand (COD)
and Biological Oxygen Demand (BOD) from TOC results.[1]

System Components and Logical Relationships
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The multi N/C 2300 is a modular system that can be configured with various components to suit
specific analytical needs.

Sample Introduction & Automation

AS 60 Autosampler

Solids Analysis Modules (Optional)

\

HT 1300 Module Double Furnace Module
Microliter Syringe

Catalyst-free combustion up to 1800°C Catalytic combustion up to 950°C

multi N/C 2300 Core Unit

High-Temperature Furnace

Up to 950°C

Oxidized Gas Stream

Nitrogen Detection Nodules (Optional)

Focus Radiation NDIR Detector Electrochemical Detector (ChD)

Chemiluminescence Detector (CLD)

Detects CO2 Detects NOx Detects NOx

Click to download full resolution via product page

Key components and their relationships in the multi N/C 2300 system.

The modular design of the multi N/C 2300 series, including options for different nitrogen
detectors and solids analysis modules like the HT 1300 for catalyst-free high-temperature
combustion, provides significant flexibility for a wide range of applications.[1][3] The multi N/C
2300 duo model comes pre-configured for fully automated analysis of both liquid and solid
samples.[3] For dedicated high-throughput nitrogen analysis, particularly for total protein
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determination in aqueous solutions, the multi N/C 2300 N model is available, equipped with a
CLD detector as standard.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide to the multi N/C 2300
TOC/TNb Analyzer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1682202#multi-n-c-2300-specifications-and-
technical-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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